Cas no 18462-31-2 (Ac-(3beta,13alpha)-3beta-3-Hydroxyandrost-5-en-17-one)

• Product Name: Ac-(3beta,13alpha)-3beta-3-Hydroxyandrost-5-en-17-one
• CAS No: 18462-31-2
• MF: C₂₁H₃₀O₃
• MW: 330.461106777191
• CID: 2050616
• PubChem ID: 12669677
• Update Time: 2025-04-21

Ac-(3beta,13alpha)-3beta-3-Hydroxyandrost-5-en-17-one Chemical and Physical Properties

Names and Identifiers

• Ac-(3beta,13alpha)-3beta-3-Hydroxyandrost-5-en-17-one
• Ac-3beta-3-Hydroxyandrost-5-en-17-one
• 18462-31-2
• 3beta-Acetoxy-13alpha-androst-5-en-17-one
• 17-Oxo-13alpha-androst-5-en-3beta-yl acetate
• (3beta,13alpha)-3-(Acetyloxy)androst-5-en-17-one
• (3S,8R,9S,10R,13S,14S)-10,13-Dimethyl-17-oxo-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-yl acetate
• (3b,13a)-3-(Acetyloxy)androst-5-en-17-one
• Dhea acetate

• Inchi： 1S/C21H30O3/c1-13(22)24-15-8-10-20(2)14(12-15)4-5-16-17-6-7-19(23)21(17,3)11-9-18(16)20/h4,15-18H,5-12H2,1-3H3
• InChI Key： NCMZQTLCXHGLOK-UHFFFAOYSA-N
• SMILES： CC(OC1CC2C(C3C(CC=2)C2CCC(C2(C)CC3)=O)(C)CC1)=O

Computed Properties

• Exact Mass: 330.21949481Da
• Monoisotopic Mass: 330.21949481Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid esters